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Compound of Interest

Compound Name:
N-(2-chloroacetyl)-3-

nitrobenzamide

Cat. No.: B3427138 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) is available for N-(2-chloroacetyl)-3-
nitrobenzamide. The following guidance is based on the safety profiles of structurally similar

compounds, including 3-nitrobenzamide, various chloro-nitroaromatic compounds, and N-

(chloroacetyl)-2-methoxybenzamide. It is imperative to treat N-(2-chloroacetyl)-3-
nitrobenzamide as potentially hazardous and to handle it with the utmost care in a controlled

laboratory environment.

Hazard Assessment
Based on its structural components—a nitroaromatic ring and a chloroacetyl amide group—N-
(2-chloroacetyl)-3-nitrobenzamide is anticipated to exhibit several hazardous properties.

Aromatic nitro-compounds can be toxic, with skin absorption being a significant route of

exposure. They may also be thermally unstable and can decompose violently at elevated

temperatures.[1] The chloroacetyl moiety suggests potential for skin, eye, and respiratory tract

irritation, as well as being harmful if swallowed.[2][3]

Anticipated Hazards:

Acute Oral Toxicity: Harmful if swallowed.[2][3][4][5]

Skin Corrosion/Irritation: Causes skin irritation.[2][3][4][6][7]

Serious Eye Damage/Irritation: Causes serious eye irritation.[2][3][4][6][7][8]
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Respiratory Irritation: May cause respiratory irritation.[2][3][4][6][7]

Skin Sensitization: May cause an allergic skin reaction.[9]

Mutagenicity and Carcinogenicity: Nitroaromatic compounds are often toxic, mutagenic, and

may be carcinogenic.[10]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure.[11][12][13][14]
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Protection Type Specific PPE Rationale and Best Practices

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Double-gloving is

recommended. Inspect gloves

for any signs of degradation or

perforation before use.

Change gloves immediately if

contaminated.

Eye and Face Protection
Safety goggles with side

shields and a face shield.

Provides protection against

splashes and airborne

particles.[14] Ensure a proper

fit.

Skin and Body Protection
Chemical-resistant lab coat or

coveralls.

Wear a long-sleeved lab coat

that fastens securely. For

larger quantities or increased

risk of splashing, consider a

chemical-resistant apron or

suit.[15]

Respiratory Protection
NIOSH-approved respirator

with appropriate cartridges.

Use in a well-ventilated area,

preferably within a certified

chemical fume hood. If

engineering controls are

insufficient or during spill

cleanup, a respirator is

necessary.

Foot Protection
Closed-toe, chemical-resistant

shoes.

Protects against spills and

falling objects.[15]

Handling Procedures and Operational Plan
A systematic workflow is crucial for safely handling N-(2-chloroacetyl)-3-nitrobenzamide.
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Preparation

Handling

Post-Handling & Cleanup

Designate and Prepare a Specific Work Area

Assemble and Inspect All Required PPE

Locate Emergency Equipment (Eyewash, Shower, Spill Kit)

Review Safety Data for Analogs

Don Appropriate PPE

Proceed to Handling

Work in a Certified Chemical Fume Hood

Weigh and Handle with Care to Avoid Dust

Keep Container Tightly Closed When Not in Use

Decontaminate Work Surfaces

Proceed to Cleanup

Segregate and Dispose of Waste Properly

Doff PPE Correctly

Wash Hands Thoroughly
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Spill Occurs

Evacuate Immediate Area Notify Supervisor and EHS

Don Appropriate PPE (including respirator)

Contain Spill with Inert Absorbent Material

Carefully Collect and Place in a Sealed Container

Decontaminate Spill Area

Dispose of as Hazardous Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for N-(2-
chloroacetyl)-3-nitrobenzamide]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-n-2-chloroacetyl-3-nitrobenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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